3-Hydroxypyrrolidine-2,2-dicarboxylic acid

• CAS No.: 89464-65-3
• Molecular Formula: C6H9NO5
• Molecular Weight: 175.14 g/mol
• IUPAC Name: 3-hydroxypyrrolidine-2,2-dicarboxylic acid
• InChI: InChI=1S/C6H9NO5/c8-3-1-2-7-6(3,4(9)10)5(11)12/h3,7-8H,1-2H2,(H,9,10)(H,11,12)
• InChI Key: AGGKAYFCYMJGQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C1O)(C(=O)O)C(=O)O

Description

3-Hydroxypyrrolidine-2,2-dicarboxylic acid is a compound with the molecular formula C6H9NO5 and a molecular weight of 175.14 g/mol It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle

Preparation Methods

The synthesis of 3-Hydroxypyrrolidine-2,2-dicarboxylic acid can be achieved through several routes. One common method involves the reaction of maleic anhydride with aromatic amines, followed by ring opening and subsequent reaction with thionyl chloride . Another approach includes the nitric acid oxidation of appropriately substituted quinoline precursors in the presence of a catalytic amount of manganese . These methods provide efficient pathways to obtain the desired compound with high yields.

Chemical Reactions Analysis

3-Hydroxypyrrolidine-2,2-dicarboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include thionyl chloride, nitric acid, and manganese catalysts . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different carboxylic acid derivatives, while substitution reactions can introduce various functional groups onto the pyrrolidine ring.

Scientific Research Applications

3-Hydroxypyrrolidine-2,2-dicarboxylic acid has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it serves as a precursor for the development of bioactive compounds with potential therapeutic effects. In medicine, it is investigated for its role in drug discovery and development, particularly in the design of novel pharmaceuticals. Additionally, in industry, it is utilized in the production of materials with specific properties, such as polymers and coordination complexes .

Mechanism of Action

The mechanism of action of 3-Hydroxypyrrolidine-2,2-dicarboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its binding to enantioselective proteins, which can lead to different biological profiles depending on the stereochemistry of the molecule . Molecular docking studies have shown that the interaction with specific proteins, such as Akt, may be a predominant mechanism of action .

Comparison with Similar Compounds

3-Hydroxypyrrolidine-2,2-dicarboxylic acid can be compared with other similar compounds, such as pyridine-2,3-dicarboxylic acid and pyridine-3,5-dicarboxylic acid These compounds share structural similarities but differ in their functional groups and chemical properties